Cas no 2167751-75-7 ((4-aminocyclohexyl)methanesulfonyl fluoride)

• Product Name: (4-aminocyclohexyl)methanesulfonyl fluoride
• CAS No: 2167751-75-7
• MF: C₇H₁₄FNO₂S
• MW: 195.254964351654
• CID: 5908315
• PubChem ID: 165565453
• Update Time: 2025-05-25

(4-aminocyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-aminocyclohexyl)methanesulfonyl fluoride
• EN300-1576987
• EN300-39676083
• [(1s,4s)-4-aminocyclohexyl]methanesulfonyl fluoride
• 2167751-75-7

• Inchi： 1S/C7H14FNO2S/c8-12(10,11)5-6-1-3-7(9)4-2-6/h6-7H,1-5,9H2
• InChI Key： JSJIRJJVNHKEME-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 195.07292802g/mol
• Monoisotopic Mass: 195.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on (4-aminocyclohexyl)methanesulfonyl fluoride

Recent Advances in the Application of (4-Aminocyclohexyl)methanesulfonyl Fluoride (CAS: 2167751-75-7) in Chemical Biology and Drug Discovery

The compound (4-aminocyclohexyl)methanesulfonyl fluoride (CAS: 2167751-75-7) has recently emerged as a versatile tool in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify target proteins, making it particularly valuable for activity-based protein profiling (ABPP) and targeted covalent inhibitor development. Recent studies have highlighted its unique reactivity profile, which combines the stability of sulfonyl fluorides with the structural features that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent warhead in serine protease inhibitors. The researchers utilized (4-aminocyclohexyl)methanesulfonyl fluoride to develop selective inhibitors of trypsin-like proteases, achieving nanomolar potency through structure-based optimization. The cyclohexylamine moiety was found to contribute significantly to binding affinity, while the sulfonyl fluoride group provided the necessary covalent reactivity for sustained target engagement.

In proteomics applications, this compound has shown promise as an ABPP probe. A Nature Chemical Biology publication from early 2024 reported its use in mapping active serine hydrolases in complex biological samples. The study revealed that (4-aminocyclohexyl)methanesulfonyl fluoride exhibits improved membrane permeability compared to earlier generation sulfonyl fluoride probes, enabling more comprehensive profiling of intracellular targets. This property makes it particularly valuable for studying drug-target interactions in live cells.

The synthetic accessibility of (4-aminocyclohexyl)methanesulfonyl fluoride has also been addressed in recent literature. A 2023 Organic Process Research & Development paper described a scalable synthesis route that achieves >95% purity with excellent yield. This advancement is crucial for enabling broader adoption of the compound in both academic and industrial settings, particularly for large-scale screening campaigns and lead optimization efforts.

Emerging applications in targeted protein degradation have also been reported. Researchers have successfully incorporated (4-aminocyclohexyl)methanesulfonyl fluoride into proteolysis-targeting chimeras (PROTACs), where it serves as both a warhead for target engagement and a handle for E3 ligase recruitment. This dual functionality has opened new possibilities for addressing challenging drug targets that have proven refractory to conventional inhibition approaches.

Safety and selectivity profiling of (4-aminocyclohexyl)methanesulfonyl fluoride-containing compounds has been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology demonstrated that proper structural optimization can achieve excellent selectivity profiles, with minimal off-target reactivity observed in proteome-wide screens. These findings address earlier concerns about the potential promiscuity of sulfonyl fluoride-based compounds and support their continued development as therapeutic agents.

Looking forward, the unique properties of (4-aminocyclohexyl)methanesulfonyl fluoride position it as a valuable scaffold for addressing multiple challenges in drug discovery. Its combination of synthetic tractability, balanced reactivity, and favorable physicochemical properties suggests it will remain an important tool for both basic research and therapeutic development in the coming years. Ongoing studies are exploring its application in covalent fragment-based drug discovery and the development of next-generation covalent inhibitors for historically undruggable targets.